Cas no 247220-84-4 (1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene
• CAS No: 247220-84-4
• MF: C₇H₂BrF₅
• MW: 260.986798763275
• MDL: MFCD00236264
• CID: 876956
• PubChem ID: 2737082
• Update Time: 2025-11-02

1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene
• 2,3-Difluoro-4-(trifluoromethyl)bromobenzene
• MFCD00236264
• F75534
• SCHEMBL1568066
• AKOS017344337
• CS-0358109
• DB-337123
• BS-49523
• 247220-84-4
• 1-bromo-2,3-difluoro-4-trifluoromethyl-benzene

• MDL： MFCD00236264
• Inchi： 1S/C7H2BrF5/c8-4-2-1-3(7(11,12)13)5(9)6(4)10/h1-2H
• InChI Key： MCORQPVVYSDQAE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1F)F

Computed Properties

• Exact Mass: 259.92600g/mol
• Monoisotopic Mass: 259.92600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene

Comprehensive Overview of 1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene (CAS No. 247220-84-4)

1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene (CAS No. 247220-84-4) is a highly specialized aromatic compound widely utilized in pharmaceutical, agrochemical, and advanced material synthesis. Its unique molecular structure, featuring a bromine substituent alongside difluoro and trifluoromethyl groups, makes it a versatile intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. The compound's electron-withdrawing properties and stability under harsh conditions have garnered significant attention in R&D circles.

In recent years, the demand for fluorinated benzene derivatives like 1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene has surged due to their critical role in developing bioactive molecules and electronic materials. Researchers frequently search for "synthesis methods for trifluoromethylated aromatics" or "applications of bromo-difluoro benzene derivatives," reflecting its relevance in cutting-edge chemistry. The compound's CAS No. 247220-84-4 is often used as a key identifier in patent filings and regulatory documentation.

From an industrial perspective, 1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene is prized for its role in creating high-performance polymers and liquid crystal displays (LCDs). Its thermal stability and compatibility with palladium-catalyzed reactions align with trends toward sustainable and efficient synthetic pathways. Notably, queries such as "green chemistry approaches for halogenated benzene synthesis" highlight the intersection of this compound with environmental concerns.

Analytical techniques like GC-MS, NMR, and HPLC are essential for characterizing CAS No. 247220-84-4, ensuring purity for sensitive applications. The compound's regioselectivity in electrophilic substitutions is another focal point, often explored in academic studies on aromatic substitution mechanisms. As the pharmaceutical industry seeks "novel fluorinated building blocks," this benzene derivative remains a cornerstone for drug discovery pipelines.

In summary, 1-Bromo-2,3-difluoro-4-(trifluoromethyl)benzene exemplifies the synergy between structural complexity and functional utility. Its CAS No. 247220-84-4 serves as a gateway to innovations in materials science and medicinal chemistry, addressing both current industrial needs and future scientific challenges.